![molecular formula C16H14FNO2S B1472788 2-(3-Fluorophenyl)-3-(2-methoxyphenyl)thiazolidin-4-one CAS No. 1395434-57-7](/img/structure/B1472788.png)
2-(3-Fluorophenyl)-3-(2-methoxyphenyl)thiazolidin-4-one
Overview
Description
2-(3-Fluorophenyl)-3-(2-methoxyphenyl)thiazolidin-4-one (2-FMT) is a new and promising compound that has been studied for its potential applications in various fields. It is a type of thiazolidinone, which is a heterocyclic compound that is composed of four carbon atoms, one nitrogen atom, and two sulfur atoms. 2-FMT has been studied for its potential applications in scientific research, drug design, and drug development.
Scientific Research Applications
2-(3-Fluorophenyl)-3-(2-methoxyphenyl)thiazolidin-4-one has been studied for its potential applications in scientific research. It has been used as a substrate in enzyme assays, and as a tool to study the structure and function of enzymes. This compound has also been used in the study of enzyme kinetics, and in the study of drug metabolism and drug-drug interactions.
Mechanism of Action
The mechanism of action of 2-(3-Fluorophenyl)-3-(2-methoxyphenyl)thiazolidin-4-one is not yet fully understood. However, it is believed that this compound binds to the active site of enzymes, and inhibits the activity of the enzyme. This inhibition of enzyme activity results in the inhibition of the biochemical pathways associated with the enzyme.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes. This compound has also been shown to inhibit the activity of other enzymes involved in the metabolism of drugs, such as glucuronosyltransferases and UDP-glucuronosyltransferases. In addition, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which plays an important role in the regulation of neurotransmission.
Advantages and Limitations for Lab Experiments
2-(3-Fluorophenyl)-3-(2-methoxyphenyl)thiazolidin-4-one has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is widely available. In addition, it is relatively stable, and can be stored at room temperature for extended periods of time. However, this compound also has some limitations. It is not very soluble in water, and it is not very soluble in organic solvents. In addition, it can be degraded by light and heat, and it is not very stable in acidic or basic solutions.
Future Directions
The potential applications of 2-(3-Fluorophenyl)-3-(2-methoxyphenyl)thiazolidin-4-one are still being explored. Some of the potential future directions for this compound include its use in the development of new drugs, the study of enzyme structure and function, the study of drug metabolism and drug-drug interactions, and the study of the biochemical and physiological effects of this compound. In addition, this compound could be used as a tool to study the structure and function of other enzymes, and to develop new drugs. Finally, this compound could be used in the development of new diagnostic and therapeutic agents.
properties
IUPAC Name |
2-(3-fluorophenyl)-3-(2-methoxyphenyl)-1,3-thiazolidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO2S/c1-20-14-8-3-2-7-13(14)18-15(19)10-21-16(18)11-5-4-6-12(17)9-11/h2-9,16H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYAOXAHARPKFRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C(SCC2=O)C3=CC(=CC=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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